N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-benzyl-N-methyl-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO2S2/c1-16(12-13-6-4-3-5-7-13)20(17,18)15-10-8-14(19-2)9-11-15/h3-11H,12H2,1-2H3
• InChI Key: KKZBKUSWQWWHBS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C15H17NO2S2
• Molecular Weight: 307.4 g/mol

Description

N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide, also known as MMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMB is a sulfonamide derivative that can be synthesized using various methods, and its mechanism of action involves inhibiting the activity of specific enzymes. In

Scientific Research Applications

N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to inhibit the activity of enzymes such as carbonic anhydrase and metalloproteinases, which are involved in various physiological processes. N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide has also been studied for its potential use in cancer treatment, as it can inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide involves inhibiting the activity of specific enzymes, such as carbonic anhydrase and metalloproteinases. Carbonic anhydrase is involved in the regulation of pH in various tissues, while metalloproteinases are involved in the degradation of extracellular matrix proteins. By inhibiting these enzymes, N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide can affect various physiological processes such as angiogenesis and tumor growth.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide has been shown to have various biochemical and physiological effects. It can inhibit the activity of carbonic anhydrase and metalloproteinases, which can affect various physiological processes such as angiogenesis and tumor growth. N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide has also been shown to have anti-inflammatory and analgesic effects, as well as potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide in lab experiments is its ability to inhibit the activity of specific enzymes, which can provide insights into the physiological processes involved. N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide can also be synthesized using various methods, making it readily available for research purposes. However, one limitation of using N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide is its potential toxicity, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for research involving N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide. One direction is to explore its potential applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells. Another direction is to study its potential applications in the treatment of neurological disorders, as it has been shown to have neuroprotective effects. Additionally, further research is needed to explore the safety and toxicity of N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide, as well as its potential applications in other fields such as biochemistry and pharmacology.
Conclusion:
In conclusion, N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide, or N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide, is a chemical compound that has potential applications in various fields. Its mechanism of action involves inhibiting the activity of specific enzymes, and it has been shown to have various biochemical and physiological effects. While N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide has advantages for lab experiments, such as its ability to inhibit the activity of specific enzymes and its availability for research purposes, its potential toxicity is a limitation. Further research is needed to explore its potential applications in cancer treatment, the treatment of neurological disorders, and other fields, as well as its safety and toxicity.

Synthesis Methods

N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of N-methylbenzenesulfonamide with benzyl chloride and sodium hydride. Another method involves the reaction of N-methylbenzenesulfonamide with benzyl bromide and potassium carbonate. The yield of N-benzyl-N-methyl-4-(methylthio)benzenesulfonamide can be improved by using optimized reaction conditions and purification methods.